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Compound of Interest

Compound Name: 2,3-Dichlorobutanal

Cat. No.: B13803849

Essential Safety and Handling Guide for 2,3-
Dichlorobutanal

This guide provides critical safety, handling, and disposal information for laboratory personnel,
including researchers, scientists, and drug development professionals working with 2,3-
Dichlorobutanal. The following procedures are designed to ensure a safe laboratory
environment and proper management of this chemical.

Chemical Profile:

2,3-Dichlorobutanal (CAS No. 55775-41-2) is a colorless liquid with a pungent odor.[1] It is
recognized as a toxic chemical that can cause irritation to the skin, eyes, and respiratory
system.[1] Due to its hazardous nature, careful handling and storage are required.[1]
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Property Value Source
Molecular Formula C4H6CI20 [1112][3]
Molecular Weight 141 g/mol [1]
Boiling Point 189.51°C (rough estimate) [1]
Flash Point 60.8°C [1]
Density 1.2666 g/cm3 [1]
Vapor Pressure 1.86 mmHg at 25°C [1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure to 2,3-
Dichlorobutanal. The following table outlines the mandatory PPE for handling this chemical,
based on guidelines for similar chlorinated aldehydes.[4]
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or
glasses with side-shields
conforming to EN166 or
NIOSH standards.[4]

To protect against splashes
and vapors that can cause

serious eye irritation.[4]

Hand Protection

Chemical-resistant gloves
(e.g., Neoprene, Nitrile, PVC).
[4][5] Gloves must be
inspected before use and

disposed of properly after.

To prevent skin contact which

can cause irritation.[4]

Body Protection

Impervious clothing, such as a
lab coat or overalls, and a
P.V.C. apron.[4]

To protect the skin from

accidental splashes or spills.[4]

Respiratory Protection

Work should be conducted in a
well-ventilated area, preferably
a chemical fume hood. If
ventilation is inadequate, a
NIOSH/MSHA or European
Standard EN 149 approved
respirator with an appropriate
organic vapor cartridge is

necessary.[4]

To prevent inhalation of vapors
which may cause respiratory

irritation.[4]

Handling and Operational Plan

Adherence to a strict operational plan is crucial for minimizing risks associated with 2,3-

Dichlorobutanal.

2.1. Pre-Operational Checks:

 Verify Ventilation: Ensure the chemical fume hood is functioning correctly.

 Inspect PPE: Check all personal protective equipment for any damage or defects.[4]
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» Review Safety Data Sheet (SDS): Although a specific SDS for 2,3-Dichlorobutanal is not
readily available, review the SDS for structurally similar chemicals to understand the
hazards.[4]

o Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible and operational.

2.2. Handling Procedure:

e Don all required PPE before entering the designated handling area.

e Conduct all work with 2,3-Dichlorobutanal inside a certified chemical fume hood.
o Use compatible and clearly labeled containers for transport and use.

e Avoid direct contact with skin, eyes, and clothing.

» Do not eat, drink, or smoke in the laboratory.

e Wash hands thoroughly after handling the chemical.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.
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Emergency Situation

Procedure

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes while
removing contaminated clothing. Seek medical
attention.[6][7]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[6][7]

Inhalation

Move the victim to fresh air. If breathing is
difficult, provide oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[6]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[6][8]

Spill

Evacuate the area and restrict access. Wearing
appropriate PPE, contain the spill using an inert
absorbent material (e.g., vermiculite, sand).[4]
Collect the absorbed material into a suitable,
labeled container for hazardous waste disposal.
[4] Ventilate the area and decontaminate the

spill site.[4]

Disposal Plan

Proper disposal of 2,3-Dichlorobutanal and associated waste is essential to prevent

environmental contamination and ensure regulatory compliance.

4.1. Waste Segregation:

e Unused Chemical: Dispose of as hazardous chemical waste. Do not pour down the drain.[9]
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o Contaminated Materials: All materials that have come into contact with 2,3-Dichlorobutanal,
including gloves, absorbent materials, and empty containers, must be treated as hazardous
waste.[4][9]

4.2. Disposal Procedure:

Collect all 2,3-Dichlorobutanal waste in a designated, leak-proof, and clearly labeled

hazardous waste container.[9]

The container must be compatible with the chemical.

Store the waste container in a designated and secure satellite accumulation area, away from

incompatible materials.[9]

Arrange for disposal through your institution's environmental health and safety (EHS) office,
following all local, state, and federal regulations.

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of 2,3-
Dichlorobutanal.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b13803849?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Chlorobenzaldehyde.pdf
https://www.benchchem.com/pdf/Safeguarding_Research_Proper_Disposal_of_2_3_Dehydrosalannol.pdf
https://www.benchchem.com/product/b13803849?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Research_Proper_Disposal_of_2_3_Dehydrosalannol.pdf
https://www.benchchem.com/pdf/Safeguarding_Research_Proper_Disposal_of_2_3_Dehydrosalannol.pdf
https://www.benchchem.com/product/b13803849?utm_src=pdf-body
https://www.benchchem.com/product/b13803849?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13803849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Don Personal
Protective Equipment

Y

Verify Fume Hood
Operation

A

Review Safety
Information

Y

Locate Emergency
Equipment

Handlir;ﬁ

Conduct Work in |-
Fume Hood -

Y
Use Labeled, Compatible . -
X Exposure
Containers

Y

Avoid Direct
Contact

\

Practice Good
Hygiene

Disg 'osal

Segregate Hazardous
Waste

\

Collect in Labeled,
Leak-Proof Container

Y

Store in Designated
Accumulation Area

\

Arrange for EHS
Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2,3-Dichlorobutanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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